Cas no 1704978-72-2 ((3S)-3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid)

(3S)-3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid structure
1704978-72-2 structure
Product Name:(3S)-3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid
CAS No:1704978-72-2
MF:C15H19NO4
MW:277.3156645298
CID:5738231
PubChem ID:93481085
Update Time:2023-11-24

(3S)-3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1704978-72-2
    • (3S)-3-{[(benzyloxy)carbonyl]amino}-3-cyclobutylpropanoicacid
    • EN300-1284386
    • (3S)-3-{[(benzyloxy)carbonyl]amino}-3-cyclobutylpropanoic acid
    • Cyclobutanepropanoic acid, β-[[(phenylmethoxy)carbonyl]amino]-, (βS)-
    • (3S)-3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid
    • Inchi: 1S/C15H19NO4/c17-14(18)9-13(12-7-4-8-12)16-15(19)20-10-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2,(H,16,19)(H,17,18)/t13-/m0/s1
    • InChI Key: USAXZPPNCBXRQG-ZDUSSCGKSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1CCC1)=O

Computed Properties

  • Exact Mass: 277.13140809g/mol
  • Monoisotopic Mass: 277.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.239±0.06 g/cm3(Predicted)
  • Boiling Point: 483.8±38.0 °C(Predicted)
  • pka: 4.48±0.10(Predicted)

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